Cas no 2361863-21-8 (N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361863-21-8
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5414247
• PubChem ID: 145908848
• Update Time: 2025-05-16

N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2,3-Dihydro-1,4-benzodioxin-6-ylmethyl(methyl)amino]-2-oxoethyl]-N-ethylprop-2-enamide
• 2361863-21-8
• Z2890247777
• EN300-26583312
• N-({[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl](methyl)carbamoyl}methyl)-N-ethylprop-2-enamide
• N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C17H22N2O4/c1-4-16(20)19(5-2)12-17(21)18(3)11-13-6-7-14-15(10-13)23-9-8-22-14/h4,6-7,10H,1,5,8-9,11-12H2,2-3H3
• InChI Key： BKBSQEOOBJYUPH-UHFFFAOYSA-N
• SMILES： C(N(CC(N(CC1=CC=C2OCCOC2=C1)C)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.5±50.0 °C(Predicted)
• pka: -0.95±0.70(Predicted)

Additional information on N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide

Introduction to N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide (CAS No. 2361863-21-8)

N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This heterocyclic amide derivative is characterized by a benzodioxin core, which is a key structural motif often associated with bioactive molecules. The compound's molecular structure incorporates several functional groups, including amine and ester functionalities, which contribute to its potential biological activity.

The CAS number 2361863-21-8 uniquely identifies this chemical entity in scientific literature and databases. As of the latest research, this compound has been studied for its pharmacological potential, particularly in the context of modulating various biological pathways. The presence of the benzodioxin ring suggests possible interactions with serotonin receptors, which are implicated in a wide range of neurological and cardiovascular functions. This hypothesis is supported by the structural similarities of benzodioxin derivatives to known pharmacologically active compounds.

Recent studies have focused on the synthesis and characterization of this amine-containing amide. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) to elucidate the compound's structure. These studies have revealed that the molecular conformation of N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide is highly favorable for binding to biological targets.

The biological activity of this compound has been explored in several preclinical models. Initial findings suggest that it may exhibit properties relevant to central nervous system (CNS) disorders, including potential effects on mood regulation and pain perception. The amine moieties within the molecule are particularly interesting as they can serve as hydrogen bond donors or acceptors, facilitating interactions with protein targets. Furthermore, the ester group may participate in hydrolysis reactions, leading to bioactivation or detoxification pathways depending on the cellular environment.

In terms of drug development, the pharmacokinetic profile of N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide is under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data indicate that the compound exhibits moderate solubility in water and lipids, suggesting a balanced distribution across different tissues. Additionally, metabolic studies have identified potential pathways for biotransformation, which could influence its half-life and bioavailability.

The synthetic pathways used to produce N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide have been refined to improve efficiency and scalability. Researchers have optimized reaction conditions using catalysts and solvents that enhance yield while minimizing byproduct formation. These advancements are critical for transitioning from laboratory-scale synthesis to industrial production. Moreover, green chemistry principles have been incorporated into the synthetic route to reduce environmental impact, such as using renewable feedstocks and minimizing waste generation.

From a computational chemistry perspective, molecular modeling techniques have been employed to predict the binding affinity of N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide to its target proteins. These simulations provide insights into the interactions between the compound and its biological receptors at an atomic level. Such detailed understanding is essential for designing next-generation analogs with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

The regulatory landscape for novel pharmaceutical compounds like N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]methylamino]-2-oxoethyl]-N-ethyl-2-propenamide is complex but well-established. Regulatory agencies require extensive documentation on safety and efficacy before approving a drug for clinical use. Researchers must navigate stringent guidelines regarding animal testing protocols and human clinical trials. The data generated from these studies form the basis for regulatory submissions and are critical for gaining approval from health authorities worldwide.

In conclusion, N-[2-[[(2,3-Dihydro-1,4-benzodioxin-6-yli)methy]methylamino]-2-oxy ethyl)-N - ethyl - 22 propen amide (CAS No . 2361863 - 21 - 8 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , make it an attractive subject for future studies . As research progresses , additional insights into its mechanism of action , pharmacokinetic properties , and therapeutic potential will be uncovered . These advancements will not only contribute to our understanding of this compound but also may pave the way for novel treatments in various medical fields .